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Compound of Interest

Compound Name: Pivalic acid

Cat. No.: B121385 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemicals is paramount. This guide provides essential, immediate safety and logistical

information for the use of Pivalic Acid (also known as Trimethylacetic acid or 2,2-

Dimethylpropanoic acid), ensuring that your work can proceed with the highest standards of

safety and compliance.

Pivalic acid is a combustible, corrosive solid that is harmful if swallowed or in contact with skin,

and can cause severe skin burns and serious eye damage.[1][2][3] Adherence to proper

personal protective equipment (PPE) protocols, handling procedures, and disposal plans is

critical to mitigate these risks.

Hazard Identification and Classification
Understanding the specific hazards associated with Pivalic acid is the first step in safe

handling.
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Hazard Classification Description

Acute Toxicity, Oral (Category 4) Harmful if swallowed.[3]

Acute Toxicity, Dermal (Category 4) Harmful in contact with skin.[2][3]

Skin Corrosion/Irritation (Category 1B/2) Causes severe skin burns and irritation.[2][3]

Serious Eye Damage/Irritation (Category 1/2) Causes serious eye damage.[3]

Flammability Combustible solid.[1]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is necessary when handling Pivalic acid. The

following table summarizes the required PPE.
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Body Part Recommended Protection Specification

Eyes/Face
Chemical Goggles & Face

Shield

Use equipment tested and

approved under government

standards such as NIOSH

(US) or EN 166 (EU).[3]

Hands Chemical Protective Gloves

PVC or rubber gloves are

suitable.[1] Inspect gloves

before use and use proper

removal techniques.[3]

Body Protective Clothing

A complete suit protecting

against chemicals, such as a

PVC apron or a full protective

suit in cases of severe

exposure, is recommended.[1]

[3]

Respiratory Respirator

Where risk assessment shows

air-purifying respirators are

appropriate, use a particulate

dust filter or an acid vapor

Type B cartridge/canister.[1]

For higher exposures, a full-

face supplied air respirator

may be necessary.[3]

Operational Plan: Step-by-Step Handling Procedure
Safe handling of Pivalic acid requires a controlled environment and strict adherence to the

following procedures:

Engineering Controls: Always handle Pivalic acid in a well-ventilated area.[1] Use of

appropriate exhaust ventilation, such as a fume hood, is essential to minimize inhalation

exposure.[3]
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Personal Hygiene: Do not eat, drink, or smoke in areas where Pivalic acid is handled or

stored.[1] Always wash hands thoroughly with soap and water after handling the chemical.[1]

Avoiding Contact: Take all necessary precautions to avoid direct contact with skin and eyes,

as well as inhalation of dust or vapors.[1][3]

Container Management: Keep containers securely sealed when not in use and store them in

a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing

agents, bases, and reducing agents.[1][4]

Spill Management:

Minor Spills: Remove all ignition sources.[1] Use dry clean-up procedures and avoid

generating dust.[1] Collect the spilled material in a suitable, labeled container for waste

disposal.[1]

Major Spills: Evacuate the area and alert emergency responders.[1] Wear full body

protective clothing with breathing apparatus.[1] Contain the spill and prevent it from

entering drains or water courses.[1]

Disposal Plan: Managing Pivalic Acid Waste
Proper disposal is a critical final step in the chemical handling lifecycle.

Waste Characterization: Pivalic acid waste is considered hazardous. Do not dispose of it

with general laboratory or household waste.[2]

Professional Disposal: Arrange for disposal through a licensed professional waste disposal

service.[3]

Treatment and Neutralization: Treatment may involve mixing or slurrying in water and

neutralizing with soda-lime or soda-ash.[1] This should be followed by incineration or burial in

a licensed landfill.[1]

Container Decontamination: Empty containers should be decontaminated with a 5%

aqueous sodium hydroxide or soda ash solution, followed by rinsing with water before

disposal.[1]
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Physical and Chemical Properties
A summary of key quantitative data for Pivalic acid is provided below for easy reference.

Property Value

Melting Point 32 - 35 °C[5][4]

Boiling Point 163 - 164 °C[5][4]

Flash Point 63 - 64 °C (closed cup)[5][4]

Oral LD50 (Rat) 900 - 2,000 mg/kg[2][4]

Dermal LD50 (Rat) 1,900 mg/kg[2]

Emergency First Aid Procedures
Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[3]

Skin Contact

Immediately take off all contaminated clothing.

Rinse skin with plenty of water or shower.

Consult a physician.[3][4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a poison

center or doctor/physician.[2][4]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Consult a physician.[3]

Below is a diagram illustrating the logical workflow for the safe handling of Pivalic acid.
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Safe handling workflow for Pivalic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. datasheets.scbt.com [datasheets.scbt.com]

2. cpachem.com [cpachem.com]

3. cdhfinechemical.com [cdhfinechemical.com]

4. Pivalic acid - Safety Data Sheet [chemicalbook.com]

5. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Pivalic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121385#personal-protective-equipment-for-handling-
pivalic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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